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Compound of Interest

Compound Name: MJo4
Cat. No.: B12370742
Get Quote
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This document provides crucial safety guidelines, operational procedures, and disposal plans
for the handling of compound MJO04. It is intended for laboratory personnel, including
researchers, scientists, and drug development professionals, to ensure a safe working
environment and proper management of this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)

All personnel must be trained on the specific hazards associated with MJ04 before handling.[1]
[2] The required level of Personal Protective Equipment (PPE) is determined by the potential
for exposure and the nature of the task being performed.[3][4]

Table 1: Personal Protective Equipment (PPE) Requirements for MJ04
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Task | Exposure Level

Required PPE

Low-Risk / Small Quantities

- Safety glasses with side shields- Nitrile gloves-

Laboratory coat

Moderate-Risk / Solution Preparation

- Chemical splash goggles- Double-gloved nitrile
gloves- Chemical-resistant apron over a
laboratory coat- Work within a certified chemical

fume hood

High-Risk / Potential for Aerosolization

- Full-face shield and chemical splash goggles-
Heavy-duty chemical-resistant gloves- Fully
encapsulated chemical-protective suit- Use of a

closed system or glove box is required

Chemical Properties and Exposure Limits

Understanding the physical and chemical properties of MJ04 is essential for safe handling and

storage. The following table summarizes key quantitative data.

Table 2: Physical and Chemical Properties of MJ04

Property Value

Molecular Weight 345.67 g/mol
Appearance White crystalline solid
Odor Odorless

Boiling Point 212 °C

Flash Point 98 °C

Permissible Exposure Limit (PEL)

0.05 mg/m3 (8-hour TWA)

Short-Term Exposure Limit (STEL)

0.2 mg/m3 (15-minute)
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Experimental Protocol: Preparation of a 10mM MJ04
Solution

This protocol outlines the step-by-step procedure for safely preparing a 10mM solution of MJ04
in Dimethyl Sulfoxide (DMSO).

Materials:

e MJ04 powder

e Anhydrous DMSO

o Sterile conical tubes (15mL and 50mL)

o Calibrated analytical balance

o Pipettes and sterile, filtered pipette tips

» \Vortex mixer

o Personal Protective Equipment (as specified for moderate-risk tasks)

Procedure:

Preparation: Don all required PPE before entering the designated handling area. Ensure the
chemical fume hood is certified and functioning correctly.

e Weighing: Tare a sterile 15mL conical tube on the analytical balance. Carefully weigh 3.46
mg of MJ04 powder directly into the tube.

 Solubilization: Inside the chemical fume hood, add 1 mL of anhydrous DMSO to the conical
tube containing the MJ04 powder.

e Mixing: Tightly cap the tube and vortex at medium speed for 2 minutes, or until the solid is
completely dissolved.

« Dilution (if necessary): For further dilutions, use appropriate volumes of the stock solution
and desired solvent.
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o Labeling: Clearly label the tube with the compound name (MJ04), concentration (10mM in
DMSO), date of preparation, and your initials.

o Storage: Store the solution at -20°C in a properly labeled, secondary container.

Operational Workflow for Handling MJ04

The following diagram illustrates the standard operational workflow for handling MJ04 from
receipt to disposal. Adherence to this workflow is mandatory to minimize risk and ensure
regulatory compliance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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